Cas no 3321-94-6 (Thiocyanic acid, 4-(acetylamino)phenyl ester)

• Product Name: Thiocyanic acid, 4-(acetylamino)phenyl ester
• CAS No: 3321-94-6
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 292885
• PubChem ID: 458738
• Update Time: 2025-04-19

Thiocyanic acid, 4-(acetylamino)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-(acetylamino)phenyl ester
• (4-acetamidophenyl) thiocyanate
• 4-Acetamino-phenylrhodanid
• 4-Acetamino-phenylthiocynat
• 4-acetylaminophenylthiocyanate
• 4-Rhodan-acetanilid
• p-cyanothioacetanilide
• Thiocyanic acid,ester with p-hydroxyacetanilide
• 3321-94-6
• Thiocyanic acid, ester with p-hydroxyacetanilide
• DTXSID70332562
• APEAGEVJCMOJFZ-UHFFFAOYSA-N
• SCHEMBL6165267

• Inchi： 1S/C9H8N2OS/c1-7(12)11-8-2-4-9(5-3-8)13-6-10/h2-5H,1H3,(H,11,12)
• InChI Key： APEAGEVJCMOJFZ-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 192.03600
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 81.68000
• LogP: 2.86768